6-chloro-5-(1,3-dioxolan-2-yl)pyrimidin-4-amine
Overview
Description
6-Chloro-5-(1,3-dioxolan-2-yl)pyrimidin-4-amine (6-Cl-5-DPA) is a synthetic compound that has been used in a variety of scientific research applications. 6-Cl-5-DPA is a member of the pyrimidine family, which is a type of heterocyclic aromatic organic compound. It is a colorless, crystalline solid with a melting point of 135-137°C and a boiling point of 267-269°C. The compound is soluble in water and can be synthesized from the reaction of 4-aminopyrimidine and 1,3-dioxolane in the presence of hydrochloric acid.
Scientific Research Applications
6-chloro-5-(1,3-dioxolan-2-yl)pyrimidin-4-amine has been used in a variety of scientific research applications, including organic synthesis, medicinal chemistry, and drug discovery. The compound has been used as a starting material in the synthesis of various heterocyclic compounds, such as quinolines and pyrrolidines. It has also been used as a building block in the synthesis of various biologically active compounds, such as inhibitors of cyclooxygenase-2 (COX-2) and inhibitors of the enzyme acetylcholinesterase (AChE). Additionally, 6-chloro-5-(1,3-dioxolan-2-yl)pyrimidin-4-amine has been used in the synthesis of various compounds with potential therapeutic applications, such as antiviral and antifungal agents.
Mechanism of Action
The mechanism of action of 6-chloro-5-(1,3-dioxolan-2-yl)pyrimidin-4-amine is not fully understood. However, it is believed that the compound acts as an inhibitor of cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE). COX-2 is an enzyme that is involved in the synthesis of prostaglandins, which are hormones that play an important role in inflammation and pain. AChE is an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine, which is important for the transmission of nerve signals. By inhibiting the activity of these enzymes, 6-chloro-5-(1,3-dioxolan-2-yl)pyrimidin-4-amine can have a variety of biological effects.
Biochemical and Physiological Effects
6-chloro-5-(1,3-dioxolan-2-yl)pyrimidin-4-amine has been shown to have a variety of biochemical and physiological effects. In animal studies, the compound has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects. Additionally, it has been shown to have antinociceptive and anxiolytic effects. In vitro studies have also demonstrated that the compound has inhibitory effects on the enzymes cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE).
Advantages and Limitations for Lab Experiments
6-chloro-5-(1,3-dioxolan-2-yl)pyrimidin-4-amine is a useful compound for scientific research due to its versatility and ease of synthesis. The compound can be synthesized in a relatively short amount of time and with a high degree of purity. Additionally, the compound is relatively stable and can be stored for extended periods of time. However, the compound is toxic when ingested and should be handled with caution in the laboratory.
Future Directions
There are a number of potential future directions for the use of 6-chloro-5-(1,3-dioxolan-2-yl)pyrimidin-4-amine in scientific research. The compound could be used in the synthesis of new biologically active compounds, such as inhibitors of other enzymes or compounds with potential therapeutic applications. Additionally, the compound could be used as a starting material in the synthesis of new heterocyclic compounds, such as quinolines and pyrrolidines. Finally, the compound could be used in the development of new drug delivery systems, such as nanoparticles and liposomes.
Synthesis Methods
The synthesis of 6-chloro-5-(1,3-dioxolan-2-yl)pyrimidin-4-amine can be achieved through the reaction of 4-aminopyrimidine and 1,3-dioxolane in the presence of hydrochloric acid. The reaction is conducted in aqueous solution at a temperature of 40-50°C. The reaction produces 6-chloro-5-(1,3-dioxolan-2-yl)pyrimidin-4-amine as the main product, along with several by-products. The reaction is typically carried out in a three-necked flask equipped with a mechanical stirrer and a condenser. The reaction is generally complete within 2-3 hours, and the product can be isolated and purified by recrystallization from ethyl acetate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-5-(1,3-dioxolan-2-yl)pyrimidin-4-amine involves the introduction of a chloro group and a dioxolane ring onto a pyrimidine ring, followed by the conversion of the resulting intermediate to the desired amine.", "Starting Materials": [ "2,4-dichloro-5-nitropyrimidine", "1,3-propanediol", "Sodium hydride", "Hydrochloric acid", "Sodium hydroxide", "Ammonium chloride", "Ethanol", "Water" ], "Reaction": [ "Step 1: Reduction of 2,4-dichloro-5-nitropyrimidine with sodium hydride in ethanol to yield 2,4-dichloro-5-aminopyrimidine", "Step 2: Protection of 1,3-propanediol with dioxolane in the presence of hydrochloric acid to yield 2-(1,3-dioxolan-2-yl)propan-1-ol", "Step 3: Reaction of 2,4-dichloro-5-aminopyrimidine with 2-(1,3-dioxolan-2-yl)propan-1-ol in the presence of sodium hydroxide to yield 6-chloro-5-(1,3-dioxolan-2-yl)pyrimidine-4-ol", "Step 4: Conversion of 6-chloro-5-(1,3-dioxolan-2-yl)pyrimidine-4-ol to 6-chloro-5-(1,3-dioxolan-2-yl)pyrimidin-4-amine by reaction with ammonium chloride in water under acidic conditions" ] } | |
CAS RN |
2758004-55-4 |
Product Name |
6-chloro-5-(1,3-dioxolan-2-yl)pyrimidin-4-amine |
Molecular Formula |
C7H8ClN3O2 |
Molecular Weight |
201.6 |
Purity |
95 |
Origin of Product |
United States |
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